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Compound of Interest

Compound Name: (12S)-12-Methyitetradecanoic acid

Cat. No.: B1627298

Essential Safety and Handling Guide for
(12S)-12-Methyltetradecanoic Acid

This guide provides crucial safety, handling, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with (12S)-12-
Methyltetradecanoic acid (CAS 5502-94-3). The information is compiled to ensure safe
laboratory practices and to build trust in operational safety protocols.

Hazard Identification and Classification

Safety data sheets for (12S)-12-Methyltetradecanoic acid present some conflicting
classifications. One source indicates the substance is not classified as hazardous, while
another identifies it as an irritant.[1] To ensure the highest safety standard, it is imperative to
adhere to the more cautious classification, which identifies the compound as a potential irritant.

The following table summarizes the hazard information based on the Global Harmonized
System (GHS).
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation
Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity ] o
H335 May cause respiratory irritation

(Single Exposure)

Signal Word - Warning

Source: Sigma-Aldrich Safety Information[2]

Personal Protective Equipment (PPE)

Based on the potential hazards, the following personal protective equipment is mandatory
when handling (12S)-12-Methyltetradecanoic acid to minimize exposure and ensure personal

safety.
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Protection Type

Recommended Equipment

Justification

Eye and Face

Safety glasses with side
shields or safety goggles are
required.[3] A face shield may
be necessary for tasks with a
high risk of splashes or dust
generation.[4][5][6]

To protect against eye irritation

from dust particles or splashes.

[2]

Hand Protection

Chemical-resistant gloves,
such as nitrile or latex, are
required.[3][4][6]

To prevent skin irritation upon

contact.[2]

Body Protection

A standard laboratory coat or
coveralls should be worn to

protect the skin and clothing.

[6]

Prevents incidental contact

with the chemical.

Respiratory

For operations that may
generate dust, a NIOSH-
approved N95 dust mask or a
respirator is recommended.[2]
[5] Handling should occur in a
well-ventilated area or under a

chemical fume hood.[7]

To avoid respiratory tract
irritation from inhaling fine
particles of the solid
compound.[2] In case of fire, a
respirator mask is necessary.
[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for maintaining a safe

laboratory environment.

3.1. Handling and Storage

e Engineering Controls: Handle the compound in a well-ventilated area. Use of a chemical

fume hood is recommended for procedures that may generate dust, such as weighing or

transferring solids.

» Safe Handling Practices: Avoid contact with skin and eyes.[7] Do not breathe in dust.[7]

Wash hands thoroughly after handling.[8] Avoid contact with oxidizers.[1]
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o Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][8] The recommended
storage temperature is 2-8°C. Keep containers tightly closed when not in use.

3.2. Spill Management

e Minor Spills: For small spills, ensure proper PPE is worn. Sweep up the solid material and
place it into a suitable, labeled container for disposal.[7] There is a risk of slipping if the
product is spilled.[1]

e Major Spills: Evacuate the area. Cover the spill with sand or earth to contain it.[1] Collect the
material into a labeled container for disposal.[1] Ensure the area is cleaned and
decontaminated afterward.

3.3. Disposal Plan

o Waste Classification: While one source states the product is not classified as hazardous
waste, it is crucial to follow local, state, and federal regulations for chemical disposal.[1]

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[8] Do not let the chemical enter drains or sewers.[7][9]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or symptoms persist, seek medical
attention.[1][7]

Remove contaminated clothing. Wash the
i affected area immediately with soap and plenty
Skin Contact S
of water.[1][7] If irritation or other symptoms

occur, seek medical attention.

Immediately rinse the eyes cautiously with
plenty of water for at least 15 minutes, also

Eye Contact under the eyelids.[7][8] Remove contact lenses
if present and easy to do.[8] If eye irritation

persists, get medical advice/attention.[8]

Clean the mouth with water.[7] Do not induce
Ingestion vomiting. If large amounts are swallowed or if

symptoms persist, consult a physician.[1]

Experimental Protocols

This document focuses on the safe handling and logistical information for (12S)-12-
Methyltetradecanoic acid. Detailed experimental protocols for its use in specific research
applications are beyond the scope of this safety guide and should be developed independently

by the research team.

Chemical Handling Workflow

The following diagram outlines the standard operational workflow for handling (12S)-12-
Methyltetradecanoic acid safely from receipt to disposal.
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Caption: Workflow for safe handling of (12S)-12-Methyltetradecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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